Cas no 2703780-14-5 (methyl 1-aminopiperidine-3-carboxylate)

• Product Name: methyl 1-aminopiperidine-3-carboxylate
• CAS No: 2703780-14-5
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD34550887
• CID: 5671261
• PubChem ID: 165945304
• Update Time: 2025-10-29

methyl 1-aminopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-amino-, methyl ester
• 2703780-14-5
• methyl 1-aminopiperidine-3-carboxylate
• EN300-26979950

• MDL： MFCD34550887
• Inchi： 1S/C7H14N2O2/c1-11-7(10)6-3-2-4-9(8)5-6/h6H,2-5,8H2,1H3
• InChI Key： MMFDQXAOSVXDHQ-UHFFFAOYSA-N
• SMILES： N1(N)CCCC(C(OC)=O)C1

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 220.1±33.0 °C(Predicted)
• pka: 7.75±0.40(Predicted)

Additional information on methyl 1-aminopiperidine-3-carboxylate

Methyl 1-aminopiperidine-3-carboxylate (CAS No. 2703780-14-5): A Comprehensive Overview

Methyl 1-aminopiperidine-3-carboxylate (CAS No. 2703780-14-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as methyl 3-(aminomethyl)piperidine-1-carboxylate, is a derivative of piperidine, a six-membered heterocyclic amine that is widely used in the synthesis of various bioactive molecules.

The chemical structure of methyl 1-aminopiperidine-3-carboxylate consists of a piperidine ring with an amino group and a carboxylate ester moiety. The presence of these functional groups imparts the compound with a range of physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential use in drug development. Recent studies have highlighted the importance of piperidine derivatives in the design of novel drugs for various diseases, particularly those involving the central nervous system (CNS).

In the context of medicinal chemistry, methyl 1-aminopiperidine-3-carboxylate has been explored for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that compounds with similar structures can influence the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in mood regulation, cognitive function, and pain perception.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of methyl 1-aminopiperidine-3-carboxylate and its analogs. The researchers found that this compound exhibited selective binding to specific receptors, suggesting its potential as a targeted therapy for neurological disorders. Additionally, preliminary in vitro and in vivo studies have demonstrated that methyl 1-aminopiperidine-3-carboxylate possesses anti-inflammatory and neuroprotective properties, making it a promising candidate for further investigation.

The synthesis of methyl 1-aminopiperidine-3-carboxylate typically involves multi-step reactions starting from commercially available piperidine derivatives. The key steps include the introduction of the amino group and the carboxylate ester moiety through selective functionalization reactions. Advanced synthetic methods, such as catalytic hydrogenation and palladium-catalyzed coupling reactions, have been employed to optimize the yield and purity of the final product.

In terms of safety and toxicity, preliminary assessments have indicated that methyl 1-aminopiperidine-3-carboxylate exhibits low toxicity at therapeutic concentrations. However, further studies are required to fully evaluate its safety profile and potential side effects. These assessments are crucial for ensuring that any future drug candidates derived from this compound meet regulatory standards for clinical use.

The potential applications of methyl 1-aminopiperidine-3-carboxylate extend beyond neurological disorders. Ongoing research is exploring its use in other therapeutic areas, such as cardiovascular disease and cancer. For instance, some studies have suggested that piperidine derivatives can modulate ion channels and signaling pathways involved in cell proliferation and apoptosis, which could have implications for cancer therapy.

In conclusion, methyl 1-aminopiperidine-3-carboxylate (CAS No. 2703780-14-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative treatments for various diseases.